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Compound of Interest

Compound Name: Calcium bromide dihydrate

Cat. No.: B1591935

Essential Safety and Handling of Calcium Bromide
Dihydrate

For researchers, scientists, and drug development professionals, ensuring safe laboratory
practices is paramount. This guide provides immediate safety and logistical information for
handling Calcium bromide dihydrate, including personal protective equipment (PPE)
recommendations, operational protocols, and disposal considerations.

Personal Protective Equipment (PPE)

When handling Calcium bromide dihydrate, it is crucial to use appropriate personal protective
equipment to prevent exposure.[1] The following table summarizes the recommended PPE for

different routes of exposure.
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Route of Exposure

Recommended Personal
Protective Equipment (PPE)

Regulatory Standards/Notes

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles.[2][3] A face shield
may also be necessary.[4]

Should comply with OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[2][3]

Skin Protection

Wear appropriate protective
gloves to prevent skin
exposure.[2][3][5] Protective

clothing should also be worn.

[1](21(3]

Gloves must be inspected prior
to use and disposed of
properly after handling.[4][6]
The type of protective
equipment should be selected
based on the concentration
and amount of the hazardous
substance at the specific

workplace.[6]

Respiratory Protection

Use a particulate filter
respirator adapted to the
airborne concentration of the
substance, especially if dust is
generated.[5] Local exhaust

ventilation is recommended.[5]

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[2][3] A
NIOSH/MSHA approved
respirator is recommended if
exposure limits are exceeded

or irritation occurs.[7]

Occupational Exposure Limits: It is important to note that specific occupational exposure limits
(e.g., TLV, PEL) for Calcium bromide dihydrate have not been established by major
regulatory agencies.[8] Therefore, it is essential to handle this chemical with care, minimizing
dust generation and accumulation.[2]

Experimental Protocol: Preparation of an Aqueous
Calcium Bromide Solution

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pim-resources.coleparmer.com/sds/13493.pdf
https://www.chemsrc.com/en/cas/7789-41-5_749607.html
https://www.chemicalbook.com/msds/calcium-bromide.pdf
https://pim-resources.coleparmer.com/sds/13493.pdf
https://www.chemsrc.com/en/cas/7789-41-5_749607.html
https://pim-resources.coleparmer.com/sds/13493.pdf
https://www.chemsrc.com/en/cas/7789-41-5_749607.html
https://www.echemi.com/sds/calcium-bromide-pd20150901183.html
https://www.toptionchemical.com/calcium-bromide-safety-precautions/
https://pim-resources.coleparmer.com/sds/13493.pdf
https://www.chemsrc.com/en/cas/7789-41-5_749607.html
https://www.chemicalbook.com/msds/calcium-bromide.pdf
https://www.cdhfinechemical.com/images/product/msds/62_792007506_CalciumBromideHydrate-CASNO-71626-99-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/62_792007506_CalciumBromideHydrate-CASNO-71626-99-8-MSDS.pdf
https://www.echemi.com/sds/calcium-bromide-pd20150901183.html
https://www.echemi.com/sds/calcium-bromide-pd20150901183.html
https://pim-resources.coleparmer.com/sds/13493.pdf
https://www.chemsrc.com/en/cas/7789-41-5_749607.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA44497~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2011:01:36~~Calcium%20bromide%20hydrate~~
https://www.benchchem.com/product/b1591935?utm_src=pdf-body
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng1628.html
https://pim-resources.coleparmer.com/sds/13493.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

This protocol outlines the steps for safely preparing a 1M aqueous solution of Calcium
bromide dihydrate in a laboratory setting.

Materials:

e Calcium bromide dihydrate (solid)

e Deionized water

o Beaker

e Graduated cylinder

e Magnetic stir bar and stir plate

e Spatula

e Weighing paper or boat

e Volumetric flask

o Appropriate PPE (safety goggles, lab coat, gloves)

Procedure:

e Preparation:
o Ensure the work area is clean and free of clutter.
o Set up a magnetic stir plate in a well-ventilated area or a fume hood.

o Don the appropriate personal protective equipment, including safety goggles, a lab coat,
and chemical-resistant gloves.

e Weighing the Solute:

o Place a weighing boat on an analytical balance and tare it.
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o

Carefully weigh the required amount of Calcium bromide dihydrate using a clean
spatula. Avoid creating dust.

e Dissolution:

o

Measure the desired volume of deionized water using a graduated cylinder.

Pour approximately half of the measured deionized water into a beaker containing a
magnetic stir bar.

Place the beaker on the magnetic stir plate and start stirring at a moderate speed.

Slowly add the weighed Calcium bromide dihydrate to the stirring water. Calcium
bromide is soluble in water.[2]

Allow the solid to dissolve completely.

e Final Volume Adjustment:

Once the solid is fully dissolved, carefully transfer the solution to a volumetric flask of the
appropriate size.

Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure all the solute is transferred.

Add deionized water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

» Storage and Labeling:

[e]

o

Transfer the prepared solution to a clean, clearly labeled storage bottle.

The label should include the chemical name (Calcium Bromide Solution), concentration
(1M), date of preparation, and your initials.
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o Store in a cool, dry, well-ventilated area away from incompatible substances like strong
acids.[2]

Emergency Response: Calcium Bromide Dihydrate
Spill

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Workflow for Handling a Calcium Bromide Dihydrate Spill

Initial Actions

Evacuate Immediate Area

Secure the scene

\

Ensure Adequate Ventilation

Prepare for cleanup

\

Don Appropriate PPE
(Gloves, Goggles, Respirator)

nitiate cleanup

Cleanup ‘;rocedure

If Appropriate, Moisten to Prevent Dusting

\

Sweep or Vacuum Spilled Material

\ 4

Place in a Suitable, Closed Container for Disposal

Final Steps
\

Clean Spill Area with Plenty of Water

\

Dispose of Waste According to Regulations

\

Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for handling a Calcium bromide dihydrate spill.
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Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations for
complete and accurate classification.[9] For disposal of Calcium bromide dihydrate, it is
recommended to offer surplus and non-recyclable solutions to a licensed disposal company.[4]
[6] Do not let the product enter drains.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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